Cas no 941912-34-1 (5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile
• CAS No: 941912-34-1
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 5429079
• Update Time: 2025-05-25

5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylamino)-2-[5-[(2-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• 5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C19H17N3O3/c1-12-4-2-3-5-16(12)23-11-14-8-9-17(24-14)19-22-15(10-20)18(25-19)21-13-6-7-13/h2-5,8-9,13,21H,6-7,11H2,1H3
• InChI Key： QNUSDSAYNKVSRB-UHFFFAOYSA-N
• SMILES： O1C(NC2CC2)=C(C#N)N=C1C1=CC=C(COC2=CC=CC=C2C)O1

Additional information on 5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

Comprehensive Analysis of 5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile (CAS No. 941912-34-1)

The compound 5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile (CAS No. 941912-34-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylamino group, oxazole ring, and carbonitrile functionality, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for novel heterocyclic compounds like 5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile has surged due to their versatility in medicinal chemistry. The furan and oxazole moieties in its structure are known to enhance bioavailability and target specificity, making it a subject of intense study in cancer research and infectious disease therapeutics. This aligns with the growing public interest in precision medicine and personalized healthcare, as evidenced by frequent searches for "next-generation therapeutics" and "targeted drug delivery systems."

The synthesis of CAS No. 941912-34-1 involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling and cyclization techniques. Its 2-methylphenoxy side chain contributes to improved lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurological disorder research. Laboratories focusing on Alzheimer's disease and Parkinson's disease treatments frequently investigate such structural motifs, reflecting the compound's relevance to current healthcare challenges.

From an industrial perspective, 5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile represents an excellent example of molecular diversity-oriented synthesis. Its carbonitrile group offers multiple derivatization possibilities, addressing the pharmaceutical industry's need for scaffold hopping strategies. This aspect resonates with the increasing search volume for "drug repurposing" and "fragment-based drug design," highlighting its commercial and scientific value.

Environmental considerations surrounding CAS 941912-34-1 are equally important. The compound's biodegradability profile and potential eco-friendly applications in crop protection align with global sustainability goals. Agricultural researchers are exploring its use as a low-residue pesticide alternative, responding to consumer demands for organic farming solutions and food safety—topics consistently ranking high in agricultural search queries.

Analytical characterization of 5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile typically involves advanced techniques like LC-MS and NMR spectroscopy. The presence of both hydrogen bond donors and acceptors in its structure makes it particularly interesting for molecular docking studies, a technique frequently searched by computational chemistry enthusiasts and AI-assisted drug discovery professionals.

Quality control protocols for CAS No. 941912-34-1 emphasize the importance of chiral purity assessment, given the stereochemical implications of its cyclopropylamino moiety. This reflects the pharmaceutical industry's growing emphasis on enantioselective synthesis, a subject generating substantial academic and industrial research interest worldwide.

The stability profile of 5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile under various pH conditions makes it suitable for formulation development. Its compatibility with common excipients and potential for controlled release applications address current formulation challenges frequently discussed in pharmaceutical forums and searched by professionals in drug delivery technology.

Patent landscapes reveal increasing activity around oxazole-4-carbonitrile derivatives, with CAS 941912-34-1 appearing in several intellectual property filings. This legal dimension attracts business analysts and pharma strategists searching for "emerging chemical entities" and "patent cliffs," demonstrating the compound's commercial significance beyond its scientific merits.

Future research directions for 5-(cyclopropylamino)-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile may explore its structure-activity relationships through systematic SAR studies. The integration of machine learning in chemical property prediction could accelerate its development, addressing the popular search trend for "AI in chemistry" and "computational predictive modeling."